Cas no 1805919-91-8 (2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine)

2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its unique trifluoromethyl and difluoromethyl substituents, which enhance its reactivity and stability in synthetic applications. The aminomethyl group provides a versatile handle for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of multiple fluorine atoms contributes to improved metabolic stability and lipophilicity, which are critical in drug design. This compound is particularly useful in the development of bioactive molecules, offering precise control over molecular interactions. Its structural features make it suitable for cross-coupling reactions and other transformations, underscoring its utility in advanced organic synthesis.

2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine structure

1805919-91-8 structure

Product Name:2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

CAS No:1805919-91-8

MF:C₈H₇F₅N₂

MW:226.146599054337

CID:4848077

Update Time:2025-06-07

2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine
- Inchi： 1S/C8H7F5N2/c9-7(10)4-1-2-15-5(3-14)6(4)8(11,12)13/h1-2,7H,3,14H2
- InChI Key： CCARCKRBFWXYKJ-UHFFFAOYSA-N
- SMILES： FC(C1C(CN)=NC=CC=1C(F)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 206
XLogP3: 1.2
Topological Polar Surface Area: 38.9

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029076138-250mg	2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine	1805919-91-8	97%	250mg	$489.60	2022-04-01
Alichem	A029076138-500mg	2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine	1805919-91-8	97%	500mg	$815.00	2022-04-01
Alichem	A029076138-1g	2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine	1805919-91-8	97%	1g	$1,579.40	2022-04-01